Cas no 474943-07-2 (N-(NBD-Aminolauroyl)safingol)
N-(NBD-Aminolauroyl)safingol structure
Product Name:N-(NBD-Aminolauroyl)safingol
CAS No:474943-07-2
MF:C37H65N5O5
MW:659.94251036644
CID:2850396
Update Time:2024-11-06
N-(NBD-Aminolauroyl)safingol Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-dihydroxyoctadecan-2-yl)-12-[(7-nitro-2H-benzimidazol-4-yl)amino]dodecanamide
- C12 NBD L-threo dihydro Ceramide (d18:0/12:0)
- N-[(2S,3S)-1,3-dihydroxyoctadecan-2-yl]-12-[(7-nitro-2~{H}-benzimidazol-4-yl)amino]dodecanamide
- Dodecanamide, N-[(1S,2S)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
- N-(NBD-Aminolauroyl)safingol
-
- Inchi: 1S/C37H65N5O5/c1-2-3-4-5-6-7-8-9-10-12-15-18-21-24-34(44)32(29-43)41-35(45)25-22-19-16-13-11-14-17-20-23-28-38-31-26-27-33(42(46)47)37-36(31)39-30-40-37/h26-27,32,34,38,43-44H,2-25,28-30H2,1H3,(H,41,45)
- InChI Key: FBUVRWVKCBYGAK-UHFFFAOYSA-N
- SMILES: OC(C(CO)NC(CCCCCCCCCCCNC1=CC=C(C2C1=NCN=2)[N+](=O)[O-])=O)CCCCCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 47
- Rotatable Bond Count: 30
- Complexity: 1000
- XLogP3: 10.5
- Topological Polar Surface Area: 152
N-(NBD-Aminolauroyl)safingol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N381253-50µg |
N-(NBD-Aminolauroyl)safingol |
474943-07-2 | 50µg |
$224.00 | 2023-05-17 | ||
| TRC | N381253-100µg |
N-(NBD-Aminolauroyl)safingol |
474943-07-2 | 100µg |
$351.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70274-100ug |
C12 NBD L-threo dihydro Ceramide (d18:0/12:0) |
474943-07-2 | 98% | 100ug |
¥3061.00 | 2022-04-26 | |
| Larodan | 39-5055-39-100ug |
C12 NBD-L-threo-Dihydrosphingosine |
474943-07-2 | >98% | 100ug |
€288.00 | 2023-09-19 | |
| TRC | N381253-50μg |
N-(NBD-Aminolauroyl)safingol |
474943-07-2 | 50μg |
$ 224.00 | 2023-04-16 | ||
| TRC | N381253-100μg |
N-(NBD-Aminolauroyl)safingol |
474943-07-2 | 100μg |
$ 351.00 | 2023-04-16 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-301251-50 µg |
N-(NBD-Aminolauroyl)safingol, |
474943-07-2 | ≥98% | 50µg |
¥1504.00 | 2023-05-31 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-301251-50µg |
N-(NBD-Aminolauroyl)safingol, |
474943-07-2 | ≥98% | 50µg |
¥1504.00 | 2023-09-05 | |
| Larodan | 39-5055-39-100g |
C12 NBD-L-threo-Dihydrosphingosine |
474943-07-2 | >98% | 100g |
€300.00 | 2025-03-07 |
N-(NBD-Aminolauroyl)safingol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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